Cas no 1000587-29-0 (4'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 4'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid
• CAS No: 1000587-29-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD18318971
• CID: 1024943
• PubChem ID: 53224898
• Update Time: 2025-04-20

4'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-methylphenyl)-5-nitrobenzoic acid
• AT15489
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-methyl-5-nitro-
• 4'-Methyl-5-nitro-biphenyl-3-carboxylic acid
• 4'-Methyl-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID50688630
• A897631
• 1000587-29-0
• AKOS015999269
• 4'-Methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL311273
• BS-18998
• FXYMLBWUVKFDCI-UHFFFAOYSA-N
• MFCD18318971
• 4'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid

• MDL： MFCD18318971
• Inchi： 1S/C14H11NO4/c1-9-2-4-10(5-3-9)11-6-12(14(16)17)8-13(7-11)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： FXYMLBWUVKFDCI-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC(C)=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 459.5±45.0 °C at 760 mmHg
• Flash Point: 195.3±17.2 °C
• PSA: 83.12000
• LogP: 3.79160
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)